4-(3-hydroxy-3-methylbutyl)-N-[(5-methoxy-1,3-benzoxazol-2-yl)methyl]benzamide

• IUPAC Name: 4-(3-hydroxy-3-methylbutyl)-N-[(5-methoxy-1,3-benzoxazol-2-yl)methyl]benzamide
• InChI: InChI=1S/C21H24N2O4/c1-21(2,25)11-10-14-4-6-15(7-5-14)20(24)22-13-19-23-17-12-16(26-3)8-9-18(17)27-19/h4-9,12,25H,10-11,13H2,1-3H3,(H,22,24)
• InChI Key: VNZDMCFGOODUCR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC=C(C=C1)C(=O)NCC2=NC3=C(O2)C=CC(=C3)OC)O
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol

Description

4-(3-hydroxy-3-methylbutyl)-N-[(5-methoxy-1,3-benzoxazol-2-yl)methyl]benzamide is a useful research compound. Its molecular formula is C21H24N2O4 and its molecular weight is 368.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 368.17360725 g/mol and the complexity rating of the compound is 491. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Alzheimer's Disease Treatment Potential

One study reports the development of compounds with potent inhibitory selectivity against histone deacetylase 6 (HDAC6), showcasing neuroprotective activity by triggering ubiquitination, decreasing phosphorylation, and aggregation of tau proteins. These compounds demonstrate potential as treatments for Alzheimer's disease, emphasizing their ability to ameliorate impaired learning and memory after crossing the blood-brain barrier (Hsueh-Yun Lee et al., 2018).

Antimicrobial and Antioxidant Activities

Research on endophytic Streptomyces sp. YIM 67086 yielded a new benzamide and other compounds with notable antimicrobial activities. One compound specifically demonstrated antioxidant activity, indicating the potential therapeutic applications of benzamide derivatives in combating infections and oxidative stress (Xue-Qiong Yang et al., 2015).

Synthesis and Pharmacological Applications

The synthesis of various benzamide derivatives has been explored for their pharmacological benefits, including as antihyperglycemic agents. These studies reveal the structure-activity relationships critical for the development of new therapeutic agents for conditions like diabetes mellitus (M. Nomura et al., 1999).